N-((3-(benzo[d][1,3]dioxol-5-yl)-2-oxooxazolidin-5-yl)methyl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-[[3-(1,3-benzodioxol-5-yl)-2-oxo-1,3-oxazolidin-5-yl]methyl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C17H16N2O5S/c20-16(7-13-2-1-5-25-13)18-8-12-9-19(17(21)24-12)11-3-4-14-15(6-11)23-10-22-14/h1-6,12H,7-10H2,(H,18,20)
• InChI Key: OWESDXWPBJLADN-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC(=O)N1C2=CC3=C(C=C2)OCO3)CNC(=O)CC4=CC=CS4
• Molecular Formula: C17H16N2O5S
• Molecular Weight: 360.4 g/mol

Description

N-((3-(benzo[d][1,3]dioxol-5-yl)-2-oxooxazolidin-5-yl)methyl)-2-(thiophen-2-yl)acetamide is a useful research compound. Its molecular formula is C17H16N2O5S and its molecular weight is 360.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

The compound N-((3-(benzo[d][1,3]dioxol-5-yl)-2-oxooxazolidin-5-yl)methyl)-2-(thiophen-2-yl)acetamide, although not directly identified in the retrieved literature, falls within a category of complex molecules with potential biological activities. Compounds with similar structures have been synthesized and evaluated for various biological activities, including anti-inflammatory, antioxidant, anticancer, anticonvulsant, and antimicrobial properties.

• Anti-inflammatory and Antioxidant Properties : Derivatives similar to the specified compound have been synthesized and evaluated for their anti-inflammatory and antioxidant activities. Some compounds demonstrated significant anti-inflammatory activity, while others showed notable antioxidant properties, indicating potential therapeutic applications in managing inflammation and oxidative stress-related conditions (Koppireddi et al., 2013).

• Anticancer Activity : Certain derivatives have been evaluated for their potential antitumor activities. A study found that some compounds exhibited considerable anticancer activity against a range of cancer cell lines, suggesting the possibility of developing new therapeutic agents from these structures (Yurttaş et al., 2015).

• Anticonvulsant Evaluation : Indoline derivatives of functionalized aryloxadiazole amine and benzothiazole acetamide have been designed and synthesized, with some showing significant anticonvulsant activity. This highlights the potential of such compounds in developing treatments for seizure disorders (Nath et al., 2021).

• Antimicrobial Agents : Novel derivatives have also been synthesized and tested for antibacterial activity against various microorganisms. Some compounds possessed a broad spectrum of antibacterial activity, indicating their potential use as antimicrobial agents (Borad et al., 2015).